Cas no 823188-65-4 (3-{(2-methylphenyl)methylamino}propan-1-ol)

3-{(2-methylphenyl)methylamino}propan-1-ol structure
823188-65-4 structure
Product Name:3-{(2-methylphenyl)methylamino}propan-1-ol
CAS No:823188-65-4
MF:C11H17NO
MW:179.258783102036
CID:695209
PubChem ID:28714311
Update Time:2025-04-19

3-{(2-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-[[(2-methylphenyl)methyl]amino]-
    • 3-[(2-methylphenyl)methylamino]propan-1-ol
    • 3-{(2-methylphenyl)methylamino}propan-1-ol
    • CS-0232931
    • 3-{[(2-methylphenyl)methyl]amino}propan-1-ol
    • 823188-65-4
    • DTXSID90651580
    • AKOS002649344
    • SCHEMBL5769664
    • PIUVTVCFBOKFET-UHFFFAOYSA-N
    • 3-(2-Methyl-benzylamino)-propan-1-ol
    • EN300-129617
    • Inchi: 1S/C11H17NO/c1-10-5-2-3-6-11(10)9-12-7-4-8-13/h2-3,5-6,12-13H,4,7-9H2,1H3
    • InChI Key: PIUVTVCFBOKFET-UHFFFAOYSA-N
    • SMILES: OCCCNCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.3Ų

3-{(2-methylphenyl)methylamino}propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-129617-0.05g
3-{[(2-methylphenyl)methyl]amino}propan-1-ol
823188-65-4 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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